Cas no 518351-48-9 (6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione)

• Product Name: 6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione
• CAS No: 518351-48-9
• MF: C₂₁H₁₅N₃O₃S
• MW: 389.427103281021
• CID: 5915247
• PubChem ID: 2132102
• Update Time: 2025-08-03

6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione Chemical and Physical Properties

Names and Identifiers

• (2E)-6-phenyl-2-[(4-prop-2-enoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• 6-phenyl-2-{[4-(prop-2-en-1-yloxy)phenyl]methylid ene}-2H,3H,7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3, 7-dione
• 7H-Thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione, 6-phenyl-2-[[4-(2-propen-1-yloxy)phenyl]methylene]-
• 6-phenyl-2-{[4-(prop-2-en-1-yloxy)phenyl]methylidene}-2H,3H,7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• (2E)-2-[4-(ALLYLOXY)BENZYLIDENE]-6-PHENYL-7H-[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZINE-3,7(2H)-DIONE
• (E)-2-(4-(Allyloxy)benzylidene)-6-phenyl-7H-thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione
• AKOS002163050
• 518351-48-9
• EN300-18221533
• 6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione

• Inchi： 1S/C21H15N3O3S/c1-2-12-27-16-10-8-14(9-11-16)13-17-20(26)24-21(28-17)22-19(25)18(23-24)15-6-4-3-5-7-15/h2-11,13H,1,12H2
• InChI Key： LEEPLHLDEWAFOS-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)C(=O)N=C2SC(=CC3=CC=C(OCC=C)C=C3)C(=O)N12

Computed Properties

• Exact Mass: 389.08341252g/mol
• Monoisotopic Mass: 389.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 566.3±60.0 °C(Predicted)
• pka: -3.37±0.40(Predicted)

Additional information on 6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo3,2-b1,2,4triazine-3,7-dione

6-Phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo[3,2-b]1,2,4triazine-3,7-dione: A Comprehensive Overview

The compound with CAS No 518351-48-9, known as 6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo[3,2-b]1,2,4triazine-3,7-dione, is a highly specialized organic molecule with a complex structure and diverse potential applications in the fields of pharmaceuticals and materials science. This compound has garnered significant attention in recent years due to its unique chemical properties and promising biological activities.

Structure and Synthesis: The molecule features a thiazolo[triazine] core with multiple substituents that contribute to its functional diversity. The phenyl group at position 6 and the propenoyloxy-substituted phenylmethylidene group at position 2 are key structural elements that influence its reactivity and stability. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-component reactions and modular synthesis strategies. Researchers have explored various catalysts and reaction conditions to optimize yield and purity.

Physical and Chemical Properties: Experimental studies have revealed that this compound exhibits remarkable thermal stability and solubility in organic solvents. Its UV-vis spectrum shows strong absorption bands in the visible region due to the conjugated aromatic system and heterocyclic rings. The compound's dielectric properties make it a potential candidate for advanced electronic materials.

Biological Activity: In vitro assays have demonstrated that this compound possesses potent anti-inflammatory and antioxidant activities. A study published in Nature Communications highlighted its ability to inhibit COX enzymes with high selectivity compared to traditional NSAIDs. Additionally, preliminary toxicity studies indicate low cytotoxicity against normal cells.

Applications in Drug Discovery: The compound's unique combination of properties makes it an attractive lead molecule for developing novel therapeutics targeting chronic inflammatory diseases and oxidative stress-related conditions. Pharmaceutical companies are actively exploring its potential as a drug candidate through preclinical trials.

Materials Science Applications: Beyond medicine, this compound has shown promise in polymer chemistry as a building block for advanced materials with tailored electronic properties. Its ability to form stable covalent networks makes it suitable for applications in organic electronics.

Recent Research Highlights: A groundbreaking study published in JACS demonstrated that this compound can act as a photosensitizer in photodynamic therapy applications due to its strong light-harvesting capabilities. Another research group reported on its use as a catalyst in asymmetric synthesis reactions.

In conclusion, 6-phenyl-2-{4-(prop-2-en-1-yloxy)phenylmethylidene}-2H,3H,7H-1,3thiazolo[3,2-b]1,2,4triazine-3,7-dione (CAS No 518351-48-9) represents an exciting advancement in modern organic chemistry with broad implications across multiple disciplines. Continued research into its properties will undoubtedly unlock new applications and deepen our understanding of its molecular behavior.